Cas no 1354953-05-1 ((2,5-difluorophenyl)3-(methylsulfanyl)phenylmethanamine)

• Product Name: (2,5-difluorophenyl)3-(methylsulfanyl)phenylmethanamine
• CAS No: 1354953-05-1
• MF: C₁₄H₁₃F₂NS
• MW: 265.321529150009
• MDL: MFCD20502049
• CID: 5208428
• PubChem ID: 54595837
• Update Time: 2025-09-20

(2,5-difluorophenyl)3-(methylsulfanyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2,5-difluoro-α-[3-(methylthio)phenyl]-
• (2,5-Difluorophenyl)[3-(methylsulfanyl)phenyl]methanamine
• (2,5-difluorophenyl)3-(methylsulfanyl)phenylmethanamine

• MDL： MFCD20502049
• Inchi： 1S/C14H13F2NS/c1-18-11-4-2-3-9(7-11)14(17)12-8-10(15)5-6-13(12)16/h2-8,14H,17H2,1H3
• InChI Key： AVGQIDXHXCYGQX-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(SC)C=1)(C1C=C(F)C=CC=1F)N

Additional information on (2,5-difluorophenyl)3-(methylsulfanyl)phenylmethanamine

Introduction to (2,5-difluorophenyl)3-(methylsulfanyl)phenylmethanamine (CAS No. 1354953-05-1)

(2,5-difluorophenyl)3-(methylsulfanyl)phenylmethanamine, identified by its Chemical Abstracts Service Number (CAS No.) 1354953-05-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its unique structural features, which include a phenyl ring substituted with both fluorine and methylsulfanyl groups. The presence of these functional groups imparts distinct chemical properties that make it a valuable candidate for further investigation in drug discovery and development.

The fluorine atoms at the 2- and 5-positions of the phenyl ring contribute to the compound's lipophilicity and metabolic stability, which are critical factors in determining its bioavailability and pharmacokinetic profile. Additionally, the methylsulfanyl group at the 3-position introduces a polar moiety that can enhance binding interactions with biological targets. These structural attributes have positioned this compound as a promising scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of (2,5-difluorophenyl)3-(methylsulfanyl)phenylmethanamine. Preliminary studies have suggested that this compound exhibits inhibitory activity against various enzymes and receptors involved in critical biological pathways. For instance, research indicates that it may interact with protein kinase A (PKA), an enzyme implicated in numerous cellular processes, including signal transduction and gene expression. The ability to modulate PKA activity has significant implications for the treatment of conditions such as cancer, inflammation, and neurological disorders.

Moreover, the fluorine-containing aromatic ring system is known to enhance the binding affinity of small molecules to their targets. This property is particularly valuable in drug design, as it allows for the development of more potent and selective inhibitors. The methylsulfanyl group further contributes to this effect by increasing the compound's solubility in both aqueous and lipid environments, facilitating its interaction with both hydrophilic and hydrophobic biological targets.

The synthesis of (2,5-difluorophenyl)3-(methylsulfanyl)phenylmethanamine presents unique challenges due to the presence of multiple functional groups that require precise control during reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the sophistication of modern organic chemistry techniques in constructing complex molecular architectures.

In the context of drug discovery, computational modeling has played a pivotal role in understanding the interactions between (2,5-difluorophenyl)3-(methylsulfanyl)phenylmethanamine and biological targets. Molecular docking studies have revealed that this compound can bind effectively to protein kinase A, with key interactions occurring between the fluorine-substituted phenyl ring and conserved residues in the active site. These findings provide a rational basis for designing derivatives with enhanced potency and selectivity.

Evaluation of the pharmacokinetic properties of (2,5-difluorophenyl)3-(methylsulfanyl)phenylmethanamine has also been a focal point of recent research. In vitro studies have demonstrated favorable metabolic stability, suggesting that this compound may exhibit prolonged half-life in vivo. Additionally, preliminary pharmacokinetic profiles indicate good oral bioavailability, making it a promising candidate for further preclinical development.

The potential therapeutic applications of (2,5-difluorophenyl)3-(methylsulfanyl)phenylmethanamine are diverse and span multiple disease areas. In oncology, its ability to inhibit protein kinase A has raised interest as a potential anti-cancer agent. By modulating PKA activity, this compound may disrupt signaling pathways that promote tumor growth and survival. Furthermore, its structural features suggest potential applications in treating inflammatory diseases by targeting enzymes involved in inflammatory cascades.

In conclusion, (2,5-difluorophenyl)3-(methylsulfanyl)phenylmethanamine, CAS No. 1354953-05-1, represents a significant advancement in pharmaceutical chemistry due to its unique structural properties and promising pharmacological profile. Ongoing research continues to uncover its potential as a therapeutic agent across various disease indications. As our understanding of biological pathways grows more refined, compounds like this are poised to play an increasingly important role in developing next-generation treatments.